Cas no 865373-66-6 (2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride)

• Product Name: 2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride
• CAS No: 865373-66-6
• MF: C₉H₇ClN₂O₄S
• MDL: MFCD08444493
• CID: 1852502
• Update Time: 2025-05-22

2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2,4-dioxo-
• 2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride

• MDL： MFCD08444493

Additional information on 2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride

Research Briefing on 2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride (CAS: 865373-66-6)

2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride (CAS: 865373-66-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of benzodiazepine derivatives with potential therapeutic applications. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and role in constructing pharmacophores for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this sulfonyl chloride derivative in the synthesis of novel benzodiazepine-based inhibitors targeting gamma-aminobutyric acid (GABA) receptors. The research demonstrated that the compound's sulfonyl chloride group facilitates efficient coupling with amines, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. The study reported a 40% improvement in yield compared to traditional methods, underscoring its synthetic utility.

In parallel, a preprint from Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's application in developing proteolysis-targeting chimeras (PROTACs). The sulfonyl chloride moiety was leveraged to conjugate E3 ligase ligands with benzodiazepine scaffolds, resulting in degraders with nanomolar potency against oncogenic targets. This work highlights the expanding role of 865373-66-6 in emerging therapeutic modalities beyond classical small-molecule drug design.

From a safety perspective, a recent toxicological assessment (Regulatory Toxicology and Pharmacology, 2023) characterized the compound as a mild skin irritant (Category IV) with no observed genotoxicity in Ames tests. However, researchers emphasized the need for proper handling due to its reactivity, recommending use under inert atmosphere conditions for large-scale applications.

The commercial availability of 2,4-Dioxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-sulfonyl chloride has increased significantly, with major suppliers now offering GMP-grade material for preclinical development. Market analysis suggests a 25% annual growth in demand, driven by its adoption in fragment-based drug discovery platforms. Price fluctuations have stabilized at approximately $320/g for research quantities as production scales up to meet pharmaceutical industry needs.

Future research directions include exploring its use in DNA-encoded library synthesis and the development of bifunctional compounds for targeted protein degradation. The compound's unique combination of benzodiazepine core and reactive sulfonyl chloride group positions it as a valuable building block for next-generation drug discovery efforts across multiple therapeutic areas.